Cas no 1486179-53-6 (5-(4-fluorophenyl)spiro2.3hexane-5-carboxylic acid)

• Product Name: 5-(4-fluorophenyl)spiro2.3hexane-5-carboxylic acid
• CAS No: 1486179-53-6
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 5455770
• PubChem ID: 65008539
• Update Time: 2025-05-25

5-(4-fluorophenyl)spiro2.3hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1486179-53-6
• EN300-10520977
• 5-(4-fluorophenyl)spiro[2.3]hexane-5-carboxylic acid
• AKOS014340582
• Z1258546544
• 5-(4-fluorophenyl)spiro2.3hexane-5-carboxylic acid

• Inchi： 1S/C13H13FO2/c14-10-3-1-9(2-4-10)13(11(15)16)7-12(8-13)5-6-12/h1-4H,5-8H2,(H,15,16)
• InChI Key： BMBBAGRTVSHAAK-UHFFFAOYSA-N
• SMILES： C1C2(CC(C3=CC=C(F)C=C3)(C(O)=O)C2)C1

Computed Properties

• Exact Mass: 220.08995782g/mol
• Monoisotopic Mass: 220.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 361.2±35.0 °C(Predicted)
• pka: 4.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-fluorophenyl)spiro2.3hexane-5-carboxylic acid

5-(4-Fluorophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid: A Comprehensive Overview

5-(4-Fluorophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid, also known by its CAS Registry Number 1486179-53-6, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, a carbon atom. The spiro structure in this molecule is formed between a cyclohexane ring and a benzene ring substituted with a fluorine atom at the para position. The carboxylic acid group attached to the spiro carbon adds further functional complexity to this molecule.

The synthesis of 5-(4-Fluorophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the spiro intermediate. One common approach is the use of ring-closing metathesis, which allows for the formation of the spiro structure with high efficiency. The fluorine substitution on the benzene ring is introduced through electrophilic aromatic substitution or via directed metallation strategies, depending on the starting materials and reaction conditions. The carboxylic acid group is often introduced at a later stage, either through oxidation of an alcohol or via direct coupling reactions.

Recent studies have highlighted the potential of 5-(4-Fluorophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid as a lead compound in drug discovery efforts. Its unique spiro structure provides a rigid framework that can be exploited for interactions with biological targets, such as enzymes or receptors. The fluorine substituent on the benzene ring enhances the molecule's lipophilicity and bioavailability, making it an attractive candidate for further optimization in medicinal chemistry programs.

In terms of physical properties, 5-(4-Fluorophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been explored in several recent studies. For instance, researchers have investigated its potential as an inhibitor of certain kinases involved in cancer progression. Early results suggest that the spiro structure contributes to favorable binding interactions with these targets, although further optimization may be required to enhance potency and selectivity.

In addition to its pharmacological applications, 5-(4-Fluorophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid has also been studied for its role in materials science. Its rigid structure and functional groups make it a promising candidate for use in self-assembled monolayers or as a building block for more complex materials with tailored properties.

The synthesis and characterization of this compound have been detailed in several peer-reviewed journals, with researchers emphasizing its versatility as a scaffold for further chemical modifications. For example, recent work has focused on appending additional functional groups to enhance its bioactivity or improve its pharmacokinetic profile.

In conclusion, 5-(4-Fluorophenyl)Spiro[2.3]Hexane-5-Carboxylic Acid, CAS No: 1486179-53-6, represents an intriguing compound with diverse applications across multiple disciplines. Its unique structural features and promising biological activity position it as a valuable tool for both academic research and industrial development.